4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 4-methoxy-N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C20H28N4O2/c1-22-11-13-24(14-12-22)19(18-5-4-10-23(18)2)15-21-20(25)16-6-8-17(26-3)9-7-16/h4-10,19H,11-15H2,1-3H3,(H,21,25)
• InChI Key: GPIGAIJPEFQHER-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=C(C=C2)OC)C3=CC=CN3C
• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol

Description

4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H28N4O2 and its molecular weight is 356.47. The purity is usually 95%.
BenchChem offers high-quality 4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Nootropic Agents

Compounds structurally related to the query have been synthesized and tested for nootropic activity. For example, derivatives of 1,4-disubstituted 2-oxopyrrolidines, which share a structural similarity with the queried compound, were explored for their potential as nootropic agents. This research highlights the interest in synthesizing and evaluating compounds with specific functional groups and structural frameworks for enhancing cognitive functions (Valenta et al., 1994).

Antiviral Activities

Another area of interest is the synthesis of benzamide-based compounds for antiviral applications. A study described the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, which showed remarkable activity against the avian influenza virus. These findings suggest that structurally related benzamide compounds could be explored for their antiviral properties, particularly against challenging viral strains (Hebishy et al., 2020).

Radioligands for Neurological Applications

The synthesis and high-yield production of compounds for use as precursors to radioligands indicate the relevance of such structures in neurological research. These compounds can be utilized in the preparation of specific radioligands for imaging studies, contributing to our understanding of neurological conditions and potential therapeutic targets (Bobeldijk et al., 1990).

Ligands for Serotonin Receptors

Research into compounds with arylpiperazine benzamido derivatives as potential ligands for serotonin receptors highlights the importance of these structures in developing imaging agents for SPECT. These studies focus on improving in vivo stability and binding affinity to receptors, essential for diagnosing and understanding psychiatric and neurological disorders (Zhuang et al., 1998).